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Compound of Interest

Compound Name: Ferimzone

Cat. No.: B166972

Disclaimer: The following information provides a general framework for the safe disposal of
Ferimzone. It is imperative for all personnel to consult their institution's Environmental Health
and Safety (EHS) department and adhere to all applicable federal, state, and local regulations.
This guide is intended to supplement, not replace, site-specific protocols.

Ferimzone is a pyrimidine hydrazone fungicide used in agricultural applications.[1][2][3] Due to
its chemical nature and associated hazards, proper disposal is critical to ensure the safety of
laboratory personnel and to prevent environmental contamination. Ferimzone is harmful if
swallowed and causes serious eye irritation.[2] Some formulations or solutions of Ferimzone

may also be flammable.[4]

Chemical and Physical Properties of Ferimzone

The following table summarizes key quantitative data for Ferimzone, which is essential for its
proper handling and waste profiling.
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Property Value

Molecular Formula CisHisNa

Molecular Weight 254.33 g/mol [1][2]

Melting Point 172-177°CJ[1]

Boiling Point 421.088°C at 760 mmHg[1]
Flash Point 208.467°C[1]

Density 1.094 g/cm3[1]

Water Solubility 162 mg/L (at 30°C)[5]

Step-by-Step Disposal Procedures

The recommended procedure for disposing of Ferimzone and its associated waste is through
a certified hazardous waste management program. Direct chemical neutralization in a standard
laboratory setting is not advised without validated protocols and appropriate safety controls due
to the potential for hazardous reactions and byproducts.

Step 1: Personal Protective Equipment (PPE)

Before handling Ferimzone for any purpose, including disposal, ensure the following PPE is
worn:

o Eye Protection: Tight-sealing safety goggles or a face shield if there is a risk of splashing.
e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.

o Body Protection: A laboratory coat and, if necessary, additional protective clothing to prevent

skin exposure.
Step 2: Waste ldentification and Segregation

Properly classify and segregate all waste streams containing Ferimzone.
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e Solid Waste: This includes unused or expired pure Ferimzone, contaminated lab materials
(e.g., weigh boats, wipes, contaminated silica gel), and disposable PPE.

 Liquid Waste: This includes solutions containing Ferimzone and rinsate from cleaning
contaminated glassware or containers.

o Segregation: Keep Ferimzone waste separate from other chemical waste streams unless
instructed otherwise by your EHS department. Halogenated and non-halogenated waste
should generally be kept separate.

Step 3: Containerization and Labeling

» Use Compatible Containers: Store Ferimzone waste in designated, leak-proof containers
that are compatible with the chemical.

o Label Clearly: All waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name "Ferimzone," the approximate concentration, and any
relevant hazard symbols (e.g., "Toxic"). Include the date when waste was first added to the
container.

Step 4: Temporary Storage

o Store sealed hazardous waste containers in a cool, dry, and well-ventilated area designated
for hazardous waste storage.

o Ensure the storage area has secondary containment to capture any potential leaks.
o Keep away from heat, sparks, open flames, and incompatible materials.[4]
Step 5: Final Disposal

o Contact EHS: Notify your institution's EHS department or your designated hazardous waste
management provider to arrange for the collection and disposal of the waste.

o Documentation: Complete all required waste disposal forms and inventories as per your
institution's and regulatory requirements.

e Do Not: Never dispose of Ferimzone down the drain or in the regular trash.[6]
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Protocol for Empty Container Disposal

Empty containers that held Ferimzone must be decontaminated before they can be disposed
of or recycled. An empty container can be as hazardous as a full one due to residual
chemicals.[6]

Triple-Rinsing Protocol:

« Initial Drain: While wearing appropriate PPE, empty the container of all remaining
Ferimzone into the designated hazardous waste container. Allow the container to drain for at
least 30 seconds.

 First Rinse: Fill the empty container approximately one-quarter full with a suitable solvent
(e.g., a solvent in which Ferimzone is soluble, such as acetonitrile or ethanol).[5] Secure the
cap and shake the container for at least 30 seconds.

o Collect Rinsate: Pour the rinse solvent (rinsate) into a designated hazardous waste container
for liquid waste. Allow the container to drain completely.

e Second and Third Rinses: Repeat the rinsing and collection steps two more times to ensure
thorough decontamination.

o Final Steps: After the final rinse, allow the container to air dry completely. Puncture the
container to prevent reuse. The defaced and triple-rinsed container may now be disposed of
according to institutional guidelines, which may include disposal as non-hazardous waste or
recycling if a specific program is available.[6]

Disposal Workflow and Logic

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of Ferimzone waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b166972?utm_src=pdf-body
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/SafetyHandlingTDS.pdf.coredownload.pdf
https://www.benchchem.com/product/b166972?utm_src=pdf-body
https://www.benchchem.com/product/b166972?utm_src=pdf-body
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/SafetyHandlingTDS.pdf.coredownload.pdf
https://www.benchchem.com/product/b166972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Ferimzone Waste Disposal Workflow

Ferimzone Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Liquid

. . Solid Waste
2
Is original container empty (Unused chemical, contaminated itemsD

Liquid Waste
(Solutions, rinsate)

No (Dispose as Solid Waste)

Triple-Rinse Container Place in Labeled
(Collect all rinsate as liquid waste) 0|Id Hazardous Waste Container
e -7 Rlnsate
Place in Labeled Puncture and Dispose of
Liquid Hazardous Waste Container Empty Container per EHS Policy

Store Waste in DeS|gnat
Secondary Containment Area

l

[ Contact EHS for Pickup
a

nd Complete Waste Manifest

el

Waste Disposed by
Licensed Facility

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Ferimzone Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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